Cas no 13096-98-5 (6-Chloro-5-methoxy-1h-indazole)
6-Chloro-5-methoxy-1H-indazole is a heterocyclic organic compound featuring an indazole core substituted with chloro and methoxy functional groups at the 6- and 5-positions, respectively. This structure imparts unique reactivity and versatility, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The chloro group enhances electrophilic substitution potential, while the methoxy moiety contributes to electronic modulation and solubility. Its well-defined molecular framework is advantageous for developing bioactive compounds, particularly in kinase inhibitor research and medicinal chemistry applications. High purity and stability under standard conditions ensure reliable performance in synthetic workflows. The compound’s distinct substitution pattern also facilitates regioselective modifications for tailored molecular design.
13096-98-5 structure
Product Name:6-Chloro-5-methoxy-1h-indazole
CAS No:13096-98-5
MF:C8H7ClN2O
MW:182.60698056221
MDL:MFCD20923428
CID:2170010
PubChem ID:72207409
Update Time:2025-06-07
6-Chloro-5-methoxy-1h-indazole Chemical and Physical Properties
Names and Identifiers
-
- 6-Chloro-5-methoxy-1h-indazole
- 6-Chloro-5-methoxy indazole
- CS-0050219
- MFCD20923428
- AKOS027251263
- DB-242758
- 6-chloro-5-methoxy-2H-indazole
- SY100053
- P12871
- AS-51525
- 13096-98-5
- DTXSID501305292
- PB21057
- 1H-Indazole, 6-chloro-5-methoxy-
-
- MDL： MFCD20923428
- Inchi： 1S/C8H7ClN2O/c1-12-8-2-5-4-10-11-7(5)3-6(8)9/h2-4H,1H3,(H,10,11)
- InChI Key： CHLRRKUDPILWJN-UHFFFAOYSA-N
- SMILES： ClC1=CC2=C(C=NN2)C=C1OC
Computed Properties
- Exact Mass: 182.0246905g/mol
- Monoisotopic Mass: 182.0246905g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 167
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 37.9Ų
Experimental Properties
- Density: 1.393±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 177 ºC
- Solubility: Very slightly soluble (0.31 g/l) (25 º C),
6-Chloro-5-methoxy-1h-indazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A269001338-1g |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 95% | 1g |
$617.40 | 2022-04-03 | |
| TRC | C597580-1mg |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 1mg |
$ 50.00 | 2022-06-06 | ||
| TRC | C597580-2mg |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 2mg |
$ 65.00 | 2022-06-06 | ||
| TRC | C597580-10mg |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 10mg |
$ 115.00 | 2022-06-06 | ||
| Chemenu | CM234254-1g |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 95% | 1g |
$589 | 2021-08-04 | |
| Chemenu | CM234254-250mg |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 95% | 250mg |
$*** | 2023-03-31 | |
| Chemenu | CM234254-1g |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 95% | 1g |
$*** | 2023-03-31 | |
| Chemenu | CM234254-5g |
6-Chloro-5-methoxy-1H-indazole |
13096-98-5 | 95% | 5g |
$483 | 2022-06-13 | |
| abcr | AB485477-500 mg |
6-Chloro-5-methoxy-1H-indazole; . |
13096-98-5 | 500mg |
€165.40 | 2023-06-15 | ||
| abcr | AB485477-1 g |
6-Chloro-5-methoxy-1H-indazole; . |
13096-98-5 | 1g |
€223.20 | 2023-06-15 |
6-Chloro-5-methoxy-1h-indazole Related Literature
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
13096-98-5 (6-Chloro-5-methoxy-1h-indazole) Related Products
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